Cas no 2229634-64-2 (3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol)

• Product Name: 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol
• CAS No: 2229634-64-2
• MF: C₁₀H₁₃BrFNO₂
• MW: 278.118125677109
• CID: 6615888
• PubChem ID: 165681943
• Update Time: 2025-08-05

3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol
• EN300-1935602
• 2229634-64-2

• Inchi： 1S/C10H13BrFNO2/c1-15-8-3-2-6(7(12)4-5-13)9(11)10(8)14/h2-3,7,14H,4-5,13H2,1H3
• InChI Key： FBUZVDAHYXSKDC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(CCN)F)OC)O

Computed Properties

• Exact Mass: 277.01137g/mol
• Monoisotopic Mass: 277.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol

Professional Introduction to Compound with CAS No. 2229634-64-2 and Product Name: 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol

The compound with the CAS number 2229634-64-2 and the product name 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and fluoropropyl substituents, along with the bromo and methoxy groups on the aromatic ring, endows this molecule with distinct chemical properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways involved in various diseases. The structural design of 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol aligns well with this trend, as it incorporates elements known to enhance binding affinity and selectivity. Specifically, the amino group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets, while the fluoropropyl moiety is often associated with improved metabolic stability and bioavailability. The combination of these features makes this compound a valuable asset in the quest for next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in inhibiting key enzymes and receptors implicated in inflammatory and infectious diseases. The bromo atom at the 2-position of the phenol ring is particularly noteworthy, as it can influence electronic properties and enhance binding interactions with biological targets. Furthermore, the methoxy group at the 6-position provides additional functionalization possibilities, allowing for further derivatization to optimize pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to modulate drug-receptor interactions. The fluoropropyl substituent in 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol is a prime example of how fluorine can be leveraged to improve drug properties. Fluorine atoms can enhance binding affinity by participating in hydrophobic interactions or by influencing electronic distributions around the molecule. This has been demonstrated in various clinical candidates where fluorine substitution has led to improved efficacy and reduced toxicity.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in drug discovery. The multifaceted nature of 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol, with its combination of polar and non-polar functional groups, positions it as a versatile scaffold for further chemical exploration. Researchers are exploring its potential as an intermediate in synthesizing more complex molecules or as a lead compound for developing new therapeutic agents. The compound’s ability to interact with multiple biological targets makes it an attractive candidate for multitarget drug design, a strategy that has gained traction in recent years due to its potential to address complex diseases more effectively.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies suggest that the presence of both amino and fluoropropyl groups enhances its ability to bind to protein targets, potentially leading to higher affinity and selectivity. These computational insights are complemented by experimental data, which have confirmed the compound’s interaction with key enzymes involved in disease pathways. Such interdisciplinary approaches are crucial for accelerating drug discovery and ensuring that promising candidates like 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol are thoroughly evaluated before moving into clinical trials.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The careful placement of functional groups such as bromo, methoxy, amino, and fluoropropyl requires meticulous planning and execution but ultimately results in a molecule with unique properties. Synthetic strategies have been optimized to ensure high yields and purity, which are essential for pharmaceutical applications. Additionally, green chemistry principles have been incorporated where possible to minimize environmental impact, reflecting a growing emphasis on sustainable practices within the industry.

As research progresses, it is anticipated that derivatives of 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol will be explored further. By modifying specific functional groups or introducing new ones, scientists can fine-tune pharmacological properties such as solubility, bioavailability, and metabolic stability. This iterative process is fundamental to drug development and underscores the importance of having versatile starting materials like this compound available for exploration.

The broader implications of this work extend beyond individual molecules; they contribute to our understanding of how structural features influence biological activity. Such knowledge is invaluable for designing future drugs that are more effective and better tolerated by patients. As computational tools become increasingly sophisticated and high-throughput screening technologies advance, compounds like 3-(3-amino-1-fluoropropyl)-2-bromo-6-methoxyphenol will continue to play a central role in discovering new therapies.